Cas no 1805038-18-9 (4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805038-18-9
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4865355
• Update Time: 2025-05-21

4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-6-5(1-12)4(3-14)2-13-7(6)8(10)11/h2-3,8H,1,12H2
• InChI Key： QREFDKJNMWQHSE-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=O)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.5
• Topological Polar Surface Area: 56

Additional information on 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde

4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde: A Comprehensive Overview

4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde, with CAS No. 1805038-18-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 4, a bromine atom at position 3, and a difluoromethyl group at position 2. The carboxaldehyde functionality at position 5 further enhances its reactivity and potential for functionalization.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the yield and purity of this compound. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

One of the most promising applications of 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde lies in its potential as a building block for drug development. The presence of multiple functional groups makes it an ideal candidate for constructing bioactive molecules with complex architectures. For instance, the bromine atom can serve as a leaving group in substitution reactions, enabling the introduction of diverse substituents. Similarly, the carboxaldehyde group can participate in condensation reactions, such as the formation of imines or hydrazones, which are common motifs in pharmaceutical compounds.

Recent studies have also highlighted the role of this compound in materials science. Its ability to form coordination complexes with metal ions has led to its investigation as a potential ligand in catalysis and sensor applications. For example, researchers have demonstrated that this compound can act as a chelating agent for transition metals, facilitating catalytic cycles in organic synthesis. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials.

The structural versatility of 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde has also made it a valuable tool in analytical chemistry. Its ability to undergo selective modifications has enabled its use as a probe for studying enzymatic activity or as a substrate in bioassays. Furthermore, its stability under various reaction conditions makes it suitable for high-throughput screening campaigns aimed at discovering novel bioactive compounds.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have indicated that it may possess anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation. Additionally, its potential as an antimicrobial agent is currently under investigation, with early results suggesting activity against certain bacterial strains.

The future outlook for 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde is bright, with ongoing research exploring its applications in drug delivery systems and nanotechnology. Its ability to undergo controlled polymerization or self-assembly could lead to innovative materials with tailored properties for biomedical applications.

In conclusion, 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-5-carboxaldehyde is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of next-generation materials and therapeutic agents.